Non-conventional low-temperature reverse water–gas shift reaction over highly dispersed Ru catalysts in an electric field
EES Catalysis Pub Date: 2022-11-29 DOI: 10.1039/d2ey00004k
Abstract
The reverse water–gas shift (RWGS) reaction, a promising carbon-recycling reaction, was investigated by applying an electric field to promote the reaction at a temperature of 473 K or lower. The highly dispersed Ru/ZrTiO4 catalysts with an approximately 2 nm particle size of Ru showed high RWGS activity with a DC electric field below 473 K, whereas CO2 methanation proceeded predominantly over catalysts with larger Ru particles. The RWGS reaction in the electric field maintained high CO selectivity, suppressing CO hydrogenation into CH4 on the Ru surface by virtue of promoted hydrogen migration (surface protonics). The reaction mechanisms of the non-conventional low-temperature reverse water gas shift reaction were investigated and revealed using various characterization methods including in situ diffuse reflectance infrared Fourier transform spectroscopy (DRIFTS) measurements. With the DC electric field, the reaction proceeds via a redox reaction where the generated oxygen vacancies are involved in CO2 activation at low temperatures. As a result, the electric field promotes both hydrogen migration and redox reactions using lattice oxygen/vacancies, resulting in high RWGS activity and selectivity even at low temperatures.Recommended Literature
- [1] Coordination polymer gel derived from a tetrazoleligand and Zn2+: spectroscopic and mechanical properties of an amorphous coordination polymer gel†
- [2] Visible to infrared plasmonic absorption from silver nanostructures enabled by microreactor-assisted solution deposition
- [3] Biosynthesis of the piperidine alkaloids: origin of the piperidine nucleus of N-methylisopelletierine
- [4] A floating top-electrode electrowetting-on-dielectric system†
- [5] Fragmentation of KrN+ clusters after electron impact ionization. Short-time dynamics simulations and approximate multi-scale treatment†
- [6] How side chains affect conformation and electrical properties of poly(acrylic acid) in solution?
- [7] What causes the anomalous aggregation in pluronic aqueous solutions?†
- [8] The oxidation of organic nitrogen compounds with lead tetra-acetate
- [9] General and physical chemistry
- [10] Layer reduction method for fabricating Pd-coated Ni foams as high-performance ethanol electrode for anion-exchange membrane fuel cells†
Journal Name:EES Catalysis
Research Products
-
CAS no.: 185056-83-1
-
Benzenediazonium,chloride (1:1)
CAS no.: 100-34-5
-
CAS no.: 170230-88-3